Cas no 1797082-19-9 (1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea)

• Product Name: 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea
• CAS No: 1797082-19-9
• MF: C₁₈H₂₂ClN₅O₂
• MW: 375.852582454681
• CID: 5371103
• Update Time: 2025-05-21

1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3-[(6-methyl-2-morpholin-4-ylpyrimidin-4-yl)methyl]urea
• 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea

• Inchi： 1S/C18H22ClN5O2/c1-12-3-4-14(10-16(12)19)23-18(25)20-11-15-9-13(2)21-17(22-15)24-5-7-26-8-6-24/h3-4,9-10H,5-8,11H2,1-2H3,(H2,20,23,25)
• InChI Key： SNPRGFSDWPOOHZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C(Cl)=C1)C(NCC1C=C(C)N=C(N2CCOCC2)N=1)=O

Additional information on 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea

Comprehensive Overview of 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea (CAS No. 1797082-19-9)

The compound 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea, with CAS number 1797082-19-9, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a chloro-methylphenyl group and a morpholinyl-pyrimidine moiety, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given its structural similarity to known kinase inhibitors and other bioactive compounds.

One of the key aspects of 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea is its molecular design, which integrates a urea linkage—a functional group often associated with hydrogen bonding and molecular recognition. This feature enhances its potential for interacting with biological targets, making it a candidate for further investigation in medicinal chemistry. The presence of the morpholine ring also contributes to its solubility and pharmacokinetic properties, which are critical for drug development.

In recent years, the demand for novel small-molecule inhibitors and agrochemical intermediates has surged, driven by advancements in precision medicine and sustainable agriculture. 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea aligns with these trends, as its structural motifs are commonly found in compounds targeting enzyme pathways. For instance, the pyrimidine core is a hallmark of many kinase inhibitors, which are widely explored in oncology and inflammatory diseases.

The synthesis of 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require careful optimization to achieve high yields and purity, which are essential for research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize the compound and ensure its quality.

From a commercial perspective, CAS 1797082-19-9 is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and agrochemical sectors. Its niche application means that it is often produced in limited quantities, with pricing influenced by factors such as purity, scale of production, and market demand. Researchers and companies seeking this compound should prioritize suppliers with a proven track record in high-purity chemical synthesis.

Environmental and safety considerations are also paramount when handling 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea. While it is not classified as a hazardous material under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Disposal should comply with local environmental guidelines to minimize ecological impact.

Looking ahead, the potential applications of 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea are likely to expand as research into its biological activity progresses. Its versatility as a chemical intermediate and its relevance to drug discovery make it a compound worth monitoring in the coming years. For scientists and industry professionals, staying updated on the latest studies and patent filings related to this molecule will be crucial for leveraging its full potential.

In summary, 1-(3-chloro-4-methylphenyl)-3-{[6-methyl-2-(morpholin-4-yl)pyrimidin-4-yl]methyl}urea (CAS 1797082-19-9) represents a fascinating intersection of chemistry and biology. Its unique structure and potential applications underscore its importance in modern scientific research. Whether for academic investigation or industrial development, this compound offers promising opportunities for innovation in multiple fields.